Cas no 1903199-21-2 (6-(morpholin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide)

• Product Name: 6-(morpholin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide
• CAS No: 1903199-21-2
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 5549983
• PubChem ID: 91816453
• Update Time: 2025-07-02

6-(morpholin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(morpholin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide
• 6-morpholino-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide
• AKOS025367258
• 1903199-21-2
• F6495-2730
• 6-morpholin-4-yl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C19H22N4O2/c24-19(22-16-7-3-5-14-4-1-2-6-15(14)16)17-12-18(21-13-20-17)23-8-10-25-11-9-23/h1-2,4,6,12-13,16H,3,5,7-11H2,(H,22,24)
• InChI Key： SDMXXBTURDQJTI-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C(NC3C4C=CC=CC=4CCC3)=O)N=CN=2)CC1

Computed Properties

• Exact Mass: 338.17427596g/mol
• Monoisotopic Mass: 338.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-(morpholin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide

Recent Advances in the Study of 6-(morpholin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide (CAS: 1903199-21-2)

The compound 6-(morpholin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide (CAS: 1903199-21-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its pyrimidine core and morpholine moiety, has been investigated for its role in modulating specific biological pathways, particularly those involved in oncology and neurodegenerative diseases. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its therapeutic potential.

One of the key areas of research has been the compound's ability to act as a selective kinase inhibitor. Kinases play a crucial role in cellular signaling, and their dysregulation is often implicated in diseases such as cancer. Preliminary in vitro studies have demonstrated that 6-(morpholin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide exhibits potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have shown favorable absorption and distribution characteristics, with good oral bioavailability and a reasonable half-life. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being investigated to enhance its therapeutic efficacy and reduce potential side effects.

Another promising avenue of research involves the compound's potential application in neurodegenerative diseases. Preliminary data indicate that 6-(morpholin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide may modulate pathways associated with neuroinflammation and oxidative stress, which are key contributors to conditions such as Alzheimer's and Parkinson's diseases. While these findings are still in the early stages, they highlight the compound's versatility and broad therapeutic potential.

Despite these encouraging results, further studies are needed to fully elucidate the compound's mechanism of action and optimize its pharmacological properties. Ongoing research efforts are focused on structure-activity relationship (SAR) studies to identify derivatives with improved potency and selectivity. Additionally, collaborative efforts between academia and industry are essential to accelerate the translation of these findings into clinical applications.

In conclusion, 6-(morpholin-4-yl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide (CAS: 1903199-21-2) represents a promising candidate for the development of novel therapeutics in oncology and neurodegenerative diseases. Its unique chemical structure and biological activity make it a valuable subject of ongoing research, with the potential to address unmet medical needs. Future studies will undoubtedly shed more light on its therapeutic applications and pave the way for its clinical development.